Cas no 19872-31-2 (1-Propanesulfonic acid,3-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1))

• Product Name: 1-Propanesulfonic acid,3-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1)
• CAS No: 19872-31-2
• MF: C₆H₁₃NaO₃S₄
• MW: 284.415387868881
• CID: 185534
• PubChem ID: 23663460
• Update Time: 2025-04-19

1-Propanesulfonic acid,3-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,3-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1)
• 1-Propanesulfonic acid, 3-((2,3-dimercaptopropyl)thio)-, sodium salt
• sodium,3-[2,3-bis(sulfanyl)propylsulfanyl]propane-1-sulfonate
• 3-((2,3-Dimercaptopropyl)thio)-1-propanesulfonic acid sodium salt
• sodium 3-[(2,3-disulfanylpropyl)sulfanyl]propane-1-sulfonate
• DTXSID30941715
• 19872-31-2
• Sodium 3-{[2,3-bis(sulfanyl)propyl]sulfanyl}propane-1-sulfonate
• sodium;3-[2,3-bis(sulfanyl)propylsulfanyl]propane-1-sulfonate

• Inchi： 1S/C6H14O3S4.Na/c7-13(8,9)3-1-2-12-5-6(11)4-10;/h6,10-11H,1-5H2,(H,7,8,9);/q;+1/p-1
• InChI Key： LBMLLQPUQZGMPQ-UHFFFAOYSA-M
• SMILES： S(CC(CS)S)CCCS(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 283.96469
• Monoisotopic Mass: 283.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 57.2